Cas no 2138096-96-3 (3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2138096-96-3
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5872607
• PubChem ID: 165947613
• Update Time: 2025-07-23

3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole
• EN300-1154306
• 2138096-96-3

• Inchi： 1S/C13H21N3/c1-8(2)9-3-4-12-11(5-9)13(16-15-12)10-6-14-7-10/h8-10,14H,3-7H2,1-2H3,(H,15,16)
• InChI Key： UAXLJMPZCNTHIG-UHFFFAOYSA-N
• SMILES： N1CC(C1)C1C2=C(CCC(C(C)C)C2)NN=1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole

Introduction to 3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2138096-96-3)

The compound 3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2138096-96-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This heterocyclic molecule, characterized by its fused azetidine and tetrahydroindazole rings, has garnered attention due to its structural complexity and potential biological activity. The presence of the azetidinyl and propan-2-yl substituents introduces unique electronic and steric properties that can modulate its interactions with biological targets.

Recent studies have highlighted the importance of indazole derivatives in drug discovery, owing to their broad spectrum of biological activities. The tetrahydroindazole core is particularly noteworthy for its role in several pharmacologically active molecules, including those targeting neurological and cardiovascular diseases. The structural motif of 3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole combines the favorable pharmacokinetic properties of the tetrahydroindazole ring with the flexibility provided by the azetidine moiety. This combination has been shown to enhance binding affinity and selectivity in various enzyme and receptor systems.

In the context of modern drug development, the synthesis and characterization of this compound have been influenced by cutting-edge methodologies in organic synthesis. The introduction of chiral centers through stereoselective reactions has enabled the exploration of enantiomeric pairs, which is crucial for optimizing pharmacological profiles. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the molecular structure and conformational preferences of 3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole, providing insights into its potential interactions with biological targets.

The biological evaluation of this compound has revealed promising activities in preclinical models. Notably, studies have indicated that derivatives of this scaffold exhibit inhibitory effects on certain kinases and ion channels, making them attractive candidates for further development in therapeutic contexts. The propan-2-yl substituent appears to play a critical role in modulating binding interactions by influencing both hydrophobicity and electronic distribution. This underscores the importance of fine-tuning substituent patterns in medicinal chemistry for achieving desired pharmacological outcomes.

Furthermore, computational modeling has been employed to predict the binding modes of 3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole with target proteins. These simulations have provided valuable insights into key interaction residues and have guided the optimization process towards higher efficacy and selectivity. The integration of experimental data with computational approaches has become a cornerstone in modern drug discovery, enabling more efficient identification of lead compounds.

The synthetic route to 3-(azetidin-3-yl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole involves multi-step reactions that showcase the versatility of contemporary synthetic strategies. Key steps include cyclization reactions to form the tetrahydroindazole core followed by nucleophilic substitution to introduce the azetidinyl group. The use of transition metal-catalyzed cross-coupling reactions has facilitated the installation of the propan-2-yl substituent with high regioselectivity. These synthetic methodologies highlight the progress made in organic chemistry that enables complex molecule construction with precision.

From a medicinal chemistry perspective, the structural features of 3-(azetidin-3-yl)-5-(propan-2-y l)-4,5,6 ,7 -tetrahydro -1 H -indazole offer a rich platform for further derivatization. By systematically varying substituents at different positions within the scaffold, researchers can explore a wide range of biological activities. This modular approach allows for rapid screening and optimization campaigns aimed at identifying compounds with enhanced therapeutic potential.

The potential applications of this compound are vast and span multiple therapeutic areas. Preliminary findings suggest its utility in addressing neurological disorders by modulating neurotransmitter receptors. Additionally, its structural similarity to known bioactive molecules positions it as a candidate for developing treatments against cardiovascular diseases and inflammatory conditions. The versatility of indazole derivatives continues to drive innovation in drug discovery efforts worldwide.

In conclusion, 3 -( azetidin - 3 - yl ) - 5 -( propan - 2 - yl ) - 4 , 5 , 6 , 7 - tetrahy dro - 1 H - indazole ( CAS No . 2138096 - 96 - 3 ) stands as a testament to the progress being made in medicinal chemistry through interdisciplinary approaches. Its unique structural features combined with promising biological activities make it a compelling subject for further research and development. As our understanding of molecular interactions deepens , compounds like this one will continue to play a pivotal role in shaping future therapeutic strategies .